- Process for the preparation of quetiapine fumarate impurity D, China, , ,
Cas no 945668-94-0 (Quetiapine Dimer Impurity)
Quetiapine Dimer Impurity is a known degradation product or synthetic byproduct formed during the production or storage of Quetiapine, an atypical antipsychotic drug. This impurity is critical for pharmaceutical quality control, as its presence must be monitored and minimized to ensure drug safety and efficacy. Analytical reference standards of Quetiapine Dimer Impurity are essential for method validation, stability studies, and regulatory compliance. High-purity samples enable accurate quantification and identification during HPLC or LC-MS analysis. Its well-characterized structure and documented chromatographic behavior support robust impurity profiling, aiding in the development of compliant manufacturing processes and ensuring adherence to ICH guidelines.
Quetiapine Dimer Impurity structure
Product Name:Quetiapine Dimer Impurity
CAS No:945668-94-0
MF:C30H24N4S2
MW:504.668363571167
CID:827215
PubChem ID:24740561
Update Time:2025-06-06
Quetiapine Dimer Impurity Chemical and Physical Properties
Names and Identifiers
-
- Quetiapine Dimer Impurity
- 11,11'-(1,4-PIPERAZINEDIYL)-BIS-DIBENZO[B,F][1,4]THIAZEPINE
- 11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine
- 6-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)benzo[b][1,4]benzothiazepine
- Quetiapine Dimer Imp
- 11,11′-(1,4-Piperazinediyl)bis[dibenzo[b,f][1,4]thiazepine] (ACI)
- QUETIAPINE FUMARATE IMPURITY D [EP IMPURITY]
- 945668-94-0
- DTXSID60647132
- QuetiapineEPImpurityD
- SCHEMBL8022151
- TOS2P01TZT
- Bis(dibenzothiazepinyl) piperazine [USP]
- Dibenzo(b,f)(1,4)thiazepine, 11,11'-(1,4-piperazinediyl)bis-
- Quetiapine EP Impurity D
- 10-(4-{2-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6,9,12,14-heptaen-10-yl}piperazin-1-yl)-2-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3(8),4,6,9,12,14-heptaene
- Bis(dibenzothiazepinyl) piperazine
- 1,4-Bis(dibenzo(b,f)(1,4)thiazepin-11-yl)piperazine
- Quetiapine fumarate impurity D [EP]
- 11,11-(Piperazine-1,4-diyl)bis(dibenzo(b,f)(1,4)thiazepine)
- BIS(DIBENZOTHIAZEPINYL) PIPERAZINE [USP IMPURITY]
- 11,11'-(Piperazine-1,4-diyl)bis(dibenzo[b,f][1,4]thiazepine)
- AKOS025295951
- UNII-TOS2P01TZT
- 11,11'-Piperazine-1,4-diylbis(dibenzo[b,f][1,4]thiazepine)
-
- Inchi: 1S/C30H24N4S2/c1-5-13-25-21(9-1)29(31-23-11-3-7-15-27(23)35-25)33-17-19-34(20-18-33)30-22-10-2-6-14-26(22)36-28-16-8-4-12-24(28)32-30/h1-16H,17-20H2
- InChI Key: MFQIBYYFBRAARW-UHFFFAOYSA-N
- SMILES: N1=C(N2CCN(C3C4C(=CC=CC=4)SC4C(=CC=CC=4)N=3)CC2)C2C(=CC=CC=2)SC2C1=CC=CC=2
Computed Properties
- Exact Mass: 504.14423913g/mol
- Monoisotopic Mass: 504.14423913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 2
- Complexity: 769
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 81.8Ų
Experimental Properties
- Melting Point: 291-294°C
Quetiapine Dimer Impurity Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
Quetiapine Dimer Impurity Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Q509960-5mg |
Quetiapine Dimer Impurity |
945668-94-0 | 5mg |
$ 108.00 | 2023-09-06 | ||
| TRC | Q509960-10mg |
Quetiapine Dimer Impurity |
945668-94-0 | 10mg |
$ 167.00 | 2023-09-06 | ||
| TRC | Q509960-25mg |
Quetiapine Dimer Impurity |
945668-94-0 | 25mg |
$ 230.00 | 2023-09-06 | ||
| TRC | Q509960-50mg |
Quetiapine Dimer Impurity |
945668-94-0 | 50mg |
$ 413.00 | 2023-04-15 | ||
| TRC | Q509960-100mg |
Quetiapine Dimer Impurity |
945668-94-0 | 100mg |
$ 770.00 | 2023-04-15 | ||
| TRC | Q509960-250mg |
Quetiapine Dimer Impurity |
945668-94-0 | 250mg |
$ 1748.00 | 2023-04-15 | ||
| Biosynth | IP27362-1 mg |
11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine |
945668-94-0 | 1mg |
$80.00 | 2023-01-04 | ||
| Biosynth | IP27362-2 mg |
11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine |
945668-94-0 | 2mg |
$125.00 | 2023-01-04 | ||
| Biosynth | IP27362-5 mg |
11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine |
945668-94-0 | 5mg |
$200.00 | 2023-01-04 | ||
| Biosynth | IP27362-10 mg |
11,11'-(1,4-Piperazinediyl)bis-dibenzo[b,f][1,4]thiazepine |
945668-94-0 | 10mg |
$300.00 | 2023-01-04 |
Quetiapine Dimer Impurity Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Xylene ; 5 h, 105 - 115 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: N,N-Dimethylaniline , Phosphorus oxychloride ; 8 h, reflux
1.2 Solvents: Toluene ; 60 °C; 10 - 12 h, reflux
1.2 Solvents: Toluene ; 60 °C; 10 - 12 h, reflux
Reference
- Synthesis and characterization of pharmacopeial impurities of quetiapine hemifumarate: an antipsychotic drug, Organic Chemistry: An Indian Journal, 2012, 8(5), 164-178
Production Method 3
Reaction Conditions
1.1 Solvents: Toluene ; 50 °C; 50 °C → 100 °C; 4 h, 100 °C; 100 °C → 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethanol
1.2 Reagents: Hydrochloric acid Solvents: Ethanol
Reference
- Identification, isolation, synthesis and characterization of impurities of quetiapine fumarate, Pharmazie, 2008, 63(1), 14-19
Quetiapine Dimer Impurity Raw materials
- 10-chloro-2-thia-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene
- Dibenzob,f1,4thiazepine-11-10Hone
Quetiapine Dimer Impurity Preparation Products
Quetiapine Dimer Impurity Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:945668-94-0)Quetiapine Dimer Impurity
Order Number:A900136
Stock Status:in Stock
Quantity:2mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:04
Price ($):224.0
Email:sales@amadischem.com
Quetiapine Dimer Impurity Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:945668-94-0)Quetiapine Dimer Impurity
Purity:99%
Quantity:2mg
Price ($):224.0